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Compound of Interest

Compound Name: IR-825

Cat. No.: B8194941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of IR-825, a near-infrared (NIR) fluorescent dye. Adherence to

these guidelines is critical for ensuring laboratory safety and maintaining the integrity of

experimental outcomes.

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS) provided by MedKoo Biosciences, IR-825 (CAS No.

1558079-49-4) is not classified as a hazardous substance or mixture under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] However, as with

any laboratory chemical, appropriate safety measures should always be observed.

General Precautions:

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Ensure adequate ventilation in the handling area.[2]

Wash hands thoroughly after handling.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling IR-825 to minimize

exposure. The following table outlines the required PPE.

Body Part Required PPE Specifications and Notes

Eyes/Face
Safety Glasses with Side

Shields or Goggles

Must be worn at all times when

handling the solid dye or its

solutions to protect against

splashes.

Hands Chemical-Resistant Gloves

Nitrile gloves are generally

suitable for incidental contact.

Inspect gloves before use and

change them immediately if

contaminated. For prolonged

contact, consult the glove

manufacturer's chemical

resistance data.

Body Laboratory Coat

A standard laboratory coat

should be worn to protect skin

and clothing.

Respiratory Respirator (if necessary)

If there is a risk of generating

dust or aerosols outside of a

certified chemical fume hood, a

NIOSH-approved N95 (or

equivalent) particulate

respirator should be used.[2]

Handling and Storage
Proper handling and storage are crucial for maintaining the stability and integrity of IR-825,

which is a photosensitive compound.

Handling Workflow
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The following diagram outlines the standard procedure for handling IR-825 in a laboratory

setting.

Preparation:
- Don appropriate PPE

- Work in a well-ventilated area
 (e.g., chemical fume hood)

Weighing:
- Use a calibrated analytical balance

- Handle solid dye carefully to avoid dust

Dissolution:
- Add solvent (e.g., DMSO) to the solid

- Mix thoroughly to ensure complete dissolution

Experimental Use:
- Protect from light by using amber vials or covering with aluminum foil

Cleanup:
- Decontaminate work surfaces

- Dispose of waste as per protocol

Click to download full resolution via product page

Figure 1. Standard workflow for handling IR-825.

Storage Conditions
IR-825 is sensitive to light and moisture. To ensure its stability, adhere to the following storage

guidelines.
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Form
Storage

Temperature
Duration Additional Notes

Solid -20°C
Long-term (months to

years)

Store in a dry, dark

place.[3]

0 - 4°C
Short-term (days to

weeks)

Store in a dry, dark

place.[3]

Stock Solution -80°C Up to 6 months

Sealed storage, away

from moisture and

light.[1]

-20°C Up to 1 month

Sealed storage, away

from moisture and

light.[1]

Note: As a photosensitive reagent, it is recommended to use dark-colored, opaque vials for

storage and to cover solutions with aluminum foil during experiments to minimize light

exposure.[4][5]

Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following procedures must be followed.

Spill Response
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Spill Occurs

Evacuate and secure the area

Don appropriate PPE
(gloves, goggles, lab coat)

Contain the spill with absorbent material

Collect spilled material and absorbent into a sealed container

Decontaminate the spill area

Dispose of waste as hazardous material

Click to download full resolution via product page

Figure 2. Logical flow for responding to an IR-825 spill.

Waste Disposal Plan
All materials contaminated with IR-825, including unused solutions, empty vials, and

contaminated labware (e.g., pipette tips), must be treated as chemical waste.

Waste Categorization and Disposal:
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Segregation: Do not mix IR-825 waste with other waste streams.

Collection: Collect all solid and liquid waste in a designated, sealed, and clearly labeled

hazardous waste container.

Disposal: Dispose of the waste in accordance with local, state, and federal environmental

regulations. Contact your institution's Environmental Health and Safety (EHS) office for

specific guidance on the disposal of fluorescent dye waste. While fluorescent tubes

containing mercury require specific recycling, chemical dyes like IR-825 should be disposed

of through a chemical waste program.[6][7][8]

Experimental Protocol Example: Preparation of IR-
825 Stock Solution
This section provides a general protocol for the preparation of a stock solution of IR-825.

Materials:

IR-825 solid dye

Dimethyl sulfoxide (DMSO)

Calibrated micropipettes and sterile tips

Vortex mixer

Amber or foil-covered microcentrifuge tubes

Procedure:

Bring the vial of solid IR-825 to room temperature before opening to prevent condensation.

In a chemical fume hood, carefully weigh the desired amount of IR-825 into a new amber

microcentrifuge tube.

Add the calculated volume of DMSO to achieve the desired stock solution concentration.

Cap the tube securely and vortex thoroughly until the dye is completely dissolved.
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Label the tube clearly with the chemical name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C or -80°C as per the storage guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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